molecular formula C16H23NO B8296885 N-(1-phenylcyclopentyl)trimethylacetamide

N-(1-phenylcyclopentyl)trimethylacetamide

Cat. No.: B8296885
M. Wt: 245.36 g/mol
InChI Key: YWWHEWYODKVVSG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(1-phenylcyclopentyl)trimethylacetamide is a useful research compound. Its molecular formula is C16H23NO and its molecular weight is 245.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H23NO

Molecular Weight

245.36 g/mol

IUPAC Name

2,2-dimethyl-N-(1-phenylcyclopentyl)propanamide

InChI

InChI=1S/C16H23NO/c1-15(2,3)14(18)17-16(11-7-8-12-16)13-9-5-4-6-10-13/h4-6,9-10H,7-8,11-12H2,1-3H3,(H,17,18)

InChI Key

YWWHEWYODKVVSG-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C(=O)NC1(CCCC1)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a 500 ml four-necked flask, there were charged methylisobutylketone (150 ml), 1-phenylcyclopentylamine (24.3 g) and triethylamine (16.0 g), and trimethylacetyl chloride (18.0 g) was dropwise added thereto while stirring at room temperature. Stirring was continued for 3 hours. After completion of the reaction, water (200 ml) was added thereto and the reaction mixture was gradually heated to remove methylisobutylketone, followed by cooling at room temperature. The precipitated crystals were filtered, washed with water, dried and recrystallized from ethanol to give N-(1-phenylcyclopentyl)trimethylacetamide (33.4 g).
Quantity
150 mL
Type
reactant
Reaction Step One
Quantity
24.3 g
Type
reactant
Reaction Step One
Quantity
16 g
Type
reactant
Reaction Step One
Quantity
18 g
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step Two

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